Cas no 2224429-69-8 (4-(Dimethylamino)-1-[3-(2-methoxyphenyl)piperazin-1-yl]but-2-en-1-one)

• Product Name: 4-(Dimethylamino)-1-[3-(2-methoxyphenyl)piperazin-1-yl]but-2-en-1-one
• CAS No: 2224429-69-8
• MF: C₁₇H₂₅N₃O₂
• MW: 303.399304151535
• CID: 5453323
• PubChem ID: 137847209
• Update Time: 2025-08-02

4-(Dimethylamino)-1-[3-(2-methoxyphenyl)piperazin-1-yl]but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-1-[3-(2-methoxyphenyl)piperazin-1-yl]but-2-en-1-one
• (E)-4-(Dimethylamino)-1-[3-(2-methoxyphenyl)piperazin-1-yl]but-2-en-1-one
• EN300-6643732
• Z2003936057
• 2224429-69-8
• 4-(Dimethylamino)-1-[3-(2-methoxyphenyl)piperazin-1-yl]but-2-en-1-one

• Inchi： 1S/C17H25N3O2/c1-19(2)11-6-9-17(21)20-12-10-18-15(13-20)14-7-4-5-8-16(14)22-3/h4-9,15,18H,10-13H2,1-3H3/b9-6+
• InChI Key： LFACYTWSSKTAIT-RMKNXTFCSA-N
• SMILES： O(C)C1C=CC=CC=1C1CN(C(/C=C/CN(C)C)=O)CCN1

Computed Properties

• Exact Mass: 303.19467705g/mol
• Monoisotopic Mass: 303.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.8Ų

Additional information on 4-(Dimethylamino)-1-[3-(2-methoxyphenyl)piperazin-1-yl]but-2-en-1-one

Introduction to 4-(Dimethylamino)-1-[3-(2-Methoxyphenyl)piperazin-1-yl]but-2-en-1-one (CAS No. 2224429-69-8)

4-(Dimethylamino)-1-[3-(2-methoxyphenyl)piperazin-1-yl]but-2-en-1-one (CAS No. 2224429-69-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various therapeutic areas, particularly in the treatment of neurological disorders and psychiatric conditions.

The chemical structure of 4-(Dimethylamino)-1-[3-(2-methoxyphenyl)piperazin-1-yl]but-2-en-1-one is composed of a butenone backbone with a dimethylamino group and a piperazine ring substituted with a 2-methoxyphenyl moiety. This intricate arrangement confers the compound with specific pharmacological properties, including high affinity for certain receptors and enzymes involved in neurotransmitter regulation.

Recent studies have highlighted the potential of 4-(Dimethylamino)-1-[3-(2-methoxyphenyl)piperazin-1-yl]but-2-en-1-one as a modulator of serotonin and dopamine systems. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. The compound's ability to interact with serotonin receptors (5-HT receptors) and dopamine receptors (D₁ and D₂) makes it a promising candidate for the development of new therapeutic agents.

In preclinical studies, 4-(Dimethylamino)-1-[3-(2-methoxyphenyl)piperazin-1-yl]but-2-en-1-one has demonstrated significant efficacy in animal models of depression and anxiety. It has been shown to reduce depressive-like behaviors and improve cognitive function without causing severe side effects commonly associated with existing treatments. These findings suggest that the compound may offer a safer and more effective alternative to current medications.

The pharmacokinetic profile of 4-(Dimethylamino)-1-[3-(2-methoxyphenyl)piperazin-1-yl]but-2-en-1-one is also noteworthy. The compound exhibits good oral bioavailability, rapid absorption, and a favorable distribution pattern. It is metabolized primarily by the liver, with metabolites being excreted via the kidneys. This metabolic pathway ensures that the compound remains active for an extended period, allowing for once-daily dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Dimethylamino)-1-[3-(2-methoxyphenyl)piperazin-1-yl]but-2-en-1-one in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and support further investigation into its therapeutic potential.

In addition to its potential as a standalone therapeutic agent, 4-(Dimethylamino)-1-[3-(2-methoxyphenyl)piperazin-1-yl]but-2-en-1-one may also serve as a valuable tool for researchers studying neurotransmitter systems. Its selective interaction with specific receptor subtypes allows for precise modulation of neural activity, providing insights into the underlying mechanisms of neurological disorders.

The development of 4-(Dimethylamino)-1-[3-(2-methoxyphenyl)piperazin-1-yl]but-2-en-1-one is part of a broader effort to identify novel compounds that can address unmet medical needs. By leveraging advances in medicinal chemistry and pharmacology, researchers aim to create more targeted and effective treatments for patients suffering from neurological and psychiatric conditions.

In conclusion, 4-(Dimethylamino)-1-[3-(2-methoxyphenyl)piperazin-1-yl]but-2-en-1-one (CAS No. 2224429-69-8) represents a promising advancement in the field of medicinal chemistry. Its unique chemical structure and pharmacological properties make it a compelling candidate for further clinical development. As research continues, it is hoped that this compound will contribute to the discovery of new therapeutic options for patients in need.